Cas no 161282-57-1 (Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate)

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate structure
161282-57-1 structure
Product Name:Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate
CAS No:161282-57-1
MF:C10H13NO3
MW:195.215122938156
MDL:MFCD03086220
CID:65591
PubChem ID:5057005
Update Time:2025-04-18

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate
    • 2-Formylpyrrole-1-carboxylic acid tert-butyl ester
    • N-(1,1-Dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
    • 1-Boc-pyrrole-2-carboxaldehyde
    • N-Boc-pyrrole-2-carboxaldehyde
    • tert-butyl 2-formylpyrrole-1-carboxylate
    • 1-(tert-butoxycarbonyl)-1H-pyrrole-2-carbaldehyde
    • 1-tert-butoxycarbonylpyrrole-2-carboxaldehyde
    • N-Boc-pyrrole-2-carbaldehyde
    • N-tert-Butyloxycarbonylpyrrole-2-carboxaldehyde
    • 3-tert-butyl-2-forMyl-1H-pyrrole-1-carboxylate
    • 1H-Pyrrole-1-carboxylic acid, 2-forMyl-, 1,1-diMethylethyl ester
    • 1-Boc-pyrrole-2-carboxaldehyde, 98%
    • 2-Formyl-pyrrole-1-carboxylic acid tert-butyl ester
    • NSHLHMBABZKJHP-UHFFFAOYSA-N
    • SB12045
    • AM1003
    • t-butyl 2-formyl-1h-pyrrole-1-carboxylate
    • 1-Boc-1H-pyrrole-2-carbaldehyde
    • AS-50443
    • N-Boc-pyrrole-2-carboxaldehyde, 97%
    • SY162929
    • P10245
    • J-009807
    • 161282-57-1
    • Tert-butyl2-formyl-1H-pyrrole-1-carboxylate
    • FT-0645874
    • AKOS005215825
    • Z1255450693
    • EN300-181987
    • SCHEMBL1960653
    • CS-0054074
    • N-(dimethylethoxycarbonyl)pyrrole-2-carboxaldehyde
    • 1-(t-butoxycarbonyl)pyrrole-2-carbaldehyde
    • MFCD03086220
    • DTXSID30407861
    • AM100323
    • DB-000582
    • Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate
    • MDL: MFCD03086220
    • Inchi: 1S/C10H13NO3/c1-10(2,3)14-9(13)11-6-4-5-8(11)7-12/h4-7H,1-3H3
    • InChI Key: NSHLHMBABZKJHP-UHFFFAOYSA-N
    • SMILES: O(C(N1C=CC=C1C=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 195.09000
  • Monoisotopic Mass: 195.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 48.3
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.08
  • Melting Point: 49-53 °C
  • Boiling Point: 292 ºC
  • Flash Point: Fahrenheit: 224.6 ° f
    Celsius: 107 ° c
  • Refractive Index: 1.502
  • PSA: 48.30000
  • LogP: 2.08380
  • Sensitiveness: Air Sensitive

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:Inert atmosphere,2-8°C

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-BK693-1g
1-Boc-pyrrole-2-carboxaldehyde
161282-57-1 98%
1g
¥367.0 2022-02-28
Chemenu
CM198464-1g
N-Boc-pyrrole-2-carboxaldehyde
161282-57-1 95%+
1g
$86 2021-08-05
TRC
T135793-10mg
tert-Butyl 2-Formyl-1H-pyrrole-1-carboxylate
161282-57-1
10mg
$ 50.00 2022-06-02
TRC
T135793-50mg
tert-Butyl 2-Formyl-1H-pyrrole-1-carboxylate
161282-57-1
50mg
$ 65.00 2022-06-02
TRC
T135793-100mg
tert-Butyl 2-Formyl-1H-pyrrole-1-carboxylate
161282-57-1
100mg
$ 80.00 2022-06-02
Chemenu
CM198464-5g
N-Boc-pyrrole-2-carboxaldehyde
161282-57-1 95%+
5g
$*** 2023-03-30
Chemenu
CM198464-25g
N-Boc-pyrrole-2-carboxaldehyde
161282-57-1 95%+
25g
$*** 2023-03-30
Apollo Scientific
OR936830-1g
tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate
161282-57-1 95%
1g
£19.00 2025-02-21
Apollo Scientific
OR936830-5g
tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate
161282-57-1 95%
5g
£91.00 2025-02-21
Apollo Scientific
OR936830-25g
tert-Butyl 2-formyl-1H-pyrrole-1-carboxylate
161282-57-1 95%
25g
£450.00 2025-02-21

Tert-butyl 2-formyl-1H-pyrrole-1-carboxylate Related Literature

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.